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Introduction
Metam-sodium is a broad-spectrum soil fumigant widely utilized in agriculture for pre-plant

treatment to control a wide array of soil-borne pests, including nematodes, fungi, weeds, and

insects.[1][2] Its efficacy lies in its rapid decomposition in moist soil into methyl isothiocyanate

(MITC), the primary biocidal agent.[2][3][4] This document provides detailed application notes

and protocols for the use of Metam-sodium in chemigation, with a focus on best practices to

ensure optimal efficacy, operator safety, and environmental protection. All personnel involved in

the handling and application of Metam-sodium must be trained and certified in accordance

with EPA regulations.[5]

Mechanism of Action
Metam-sodium (sodium N-methyldithiocarbamate) itself is not the primary pesticidal

compound. Upon application to moist soil, it undergoes a rapid chemical conversion to methyl

isothiocyanate (MITC).[3][4] This conversion is an abiotic decomposition process.[4] MITC is a

volatile compound that disperses through the soil pores.[1] Its primary mode of action is the

non-specific inactivation of essential enzymes in target organisms by reacting with sulfhydryl

groups in proteins, thereby disrupting cellular respiration and other vital metabolic processes,

leading to cell death.[3]
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Figure 1: Conversion of Metam-sodium to its active component, MITC, in the soil.

Application Notes for Chemigation
Proper application of Metam-sodium via chemigation is critical for its effectiveness and to

minimize off-site movement and environmental impact.

Pre-Application Procedures:
Soil Preparation: The soil should be tilled to a depth of 5-8 inches to ensure a fine tilth and

break up large clods.[6][7] Fields should be cleared of crop residue on the surface.[6]

Soil Moisture: Optimal soil moisture is crucial for the conversion of Metam-sodium to MITC.

[3] The soil should be moist to a depth of 9 inches below the surface, ideally between 60-

80% of field capacity.[6][7]

Soil Temperature: For best results, apply Metam-sodium when soil temperatures are

between 10°C and 25°C.[7] Do not apply if the soil temperature at a 3-inch depth exceeds

90°F (32°C).[6][8]

System Calibration: The chemigation system must be properly calibrated to ensure uniform

distribution of the treated water.[8] Inspect all tanks, hoses, fittings, and nozzles for leaks or

blockages.[8]

Application Parameters:
The following table summarizes recommended application rates for various crops and target

pests. Rates may vary based on soil type, pest pressure, and local regulations. Always consult

the product label for specific instructions.
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Crop Target Pest(s)
Application
Rate (L/ha)

Application
Rate
(gallons/acre)

Reference

Potatoes
Nematodes,

Verticillium Wilt
63 - 702 6.7 - 75 [9][10]

Tomatoes

Nematodes,

Fungi (e.g.,

Fusarium)

701 - 935 75 - 100 [1][11]

Onions

Fungi (e.g.,

Fusarium),

Bacteria (e.g.,

Pseudomonas)

- - [1][12]

Carrots
Nematodes,

Weeds
- - [1][2]

Strawberries
Fungi,

Nematodes
- - [1]

Tobacco

Seedbeds

General Soil-

borne Pathogens

100 ml/m²

(drench)
- [7]

General Use
Weeds, Fungi,

Nematodes
- up to 300 [2]

Note: Specific application rates can vary significantly. The provided ranges are for general

guidance. Always refer to the manufacturer's label for precise rates for your specific situation.

Post-Application Procedures:
Water Seal: Immediately following the application, a "water seal" of clean water should be

applied to the treated area. This helps to seal the fumigant in the soil and reduce

volatilization of MITC.[4][13]

Tarping: In some cases, covering the treated area with a tarp immediately after application

can further reduce emissions.[8] A written tarp plan may be required.[8]
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Re-entry Interval (REI): Strictly adhere to the re-entry intervals specified on the product label.

[1]

Aeration: Before planting, the soil must be aerated to allow any remaining fumigant to

dissipate. The time required for aeration depends on soil type, temperature, and moisture

content.[7]

Experimental Protocols
Protocol 1: Determination of MITC Concentration in Soil
This protocol outlines a method for quantifying the concentration of MITC in soil samples

following Metam-sodium application.

Materials:

Gas chromatograph (GC) with a flame ionization detector (FID) or a nitrogen-phosphorus

detector (NPD)

Headspace vials (20 mL) with Teflon-faced septa

Soil sampling equipment

Analytical balance

Syringes

MITC analytical standard

Organic solvent (e.g., acetone)

Procedure:

Sample Collection: Collect soil samples from the treated area at various depths and time

points post-application.

Sample Preparation: Weigh 10 g of soil into a 20-mL headspace vial.
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Incubation: Immediately seal the vial and incubate at a constant temperature (e.g., 21°C) in

the dark.[4]

Headspace Analysis: After a set incubation period, use a gas-tight syringe to withdraw a

sample of the headspace gas from the vial.

GC Analysis: Inject the headspace sample into the GC. The retention time for MITC is

approximately 7.5 minutes under typical conditions.[4]

Quantification: Compare the peak area of the sample to a calibration curve prepared with

known concentrations of MITC standard to determine the concentration in the soil.
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Figure 2: Experimental workflow for determining MITC concentration in soil.

Protocol 2: Assessment of Soil Microbial Community
Changes
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This protocol describes a method to analyze the impact of Metam-sodium fumigation on the

soil microbial community using Fatty Acid Methyl Ester (FAME) analysis.

Materials:

Freeze-dryer

Centrifuge

Gas chromatograph with a flame ionization detector (GC-FID)

Solvents: Chloroform, methanol, hexane

Reagents: Potassium hydroxide (KOH), acetic acid

Internal standard (e.g., 19:0 phosphatidylcholine)

Bacterial Acid Methyl Ester (BAME) standard mix

Procedure:

Sample Preparation: Collect soil samples before and after fumigation. Immediately freeze-

dry and grind the samples to a fine powder.[3]

Lipid Extraction: Perform a modified Bligh-Dyer extraction to isolate lipids from the soil

samples.[3]

Saponification and Methylation: The extracted lipids are saponified and methylated to form

fatty acid methyl esters (FAMEs).[3]

FAME Extraction: Extract the FAMEs with hexane.[3]

GC Analysis: Inject the FAME extract into the GC-FID. Identify and quantify the FAMEs by

comparing their retention times and peak areas to the BAME standard mixture.[3]

Data Analysis: Calculate the abundance of different microbial groups (e.g., Gram-positive

bacteria, Gram-negative bacteria, fungi) based on the presence and abundance of specific
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biomarker fatty acids. Analyze the changes in the microbial community structure between

fumigated and non-fumigated soils.[3]

Safety Precautions
Metam-sodium and its breakdown product MITC are hazardous materials.[2][14] Strict

adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE): Handlers must wear appropriate PPE, including

chemical-resistant gloves, coveralls, and respiratory protection as specified on the product

label.[1][6][15]

Buffer Zones: Establish buffer zones around the application site as required by regulations to

protect workers and bystanders.[1]

Emergency Preparedness: Have an emergency response plan in place.[14] In case of

exposure, move the individual to fresh air and seek immediate medical attention.[14][15]

Environmental Protection: Do not allow Metam-sodium to contaminate waterways, as it is

toxic to aquatic life.[1][16]
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Figure 3: Logical workflow for best practices in Metam-sodium chemigation.

Environmental Fate
Metam-sodium degrades rapidly in the soil, with a half-life of approximately 23 minutes.[13] Its

primary degradant, MITC, is volatile and can be lost to the atmosphere.[4] MITC also degrades
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in the soil and is susceptible to photolysis in the air and water.[13] While MITC is water-soluble,

its high volatility means it is likely to rapidly volatilize from surface water.[17] There is a low

potential for Metam-sodium or MITC to leach into groundwater under typical conditions due to

their rapid degradation.[17] However, the application of Metam-sodium can have a significant,

albeit short-term, impact on non-target soil microorganisms, leading to a reduction in microbial

biomass and a shift in community structure.[3][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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